Cas no 3514-26-9 ((3beta,5alpha,22xi,25R)-3-hydroxyspirost-9(11)-en-12-one)

• Product Name: (3beta,5alpha,22xi,25R)-3-hydroxyspirost-9(11)-en-12-one
• CAS No: 3514-26-9
• MF: C₂₇H₄₀O₄
• MW: 428.604108810425
• CID: 1476413
• PubChem ID: 15011079
• Update Time: 2025-04-21

(3beta,5alpha,22xi,25R)-3-hydroxyspirost-9(11)-en-12-one Chemical and Physical Properties

Names and Identifiers

• (3beta,5alpha,22xi,25R)-3-hydroxyspirost-9(11)-en-12-one
• (25R)-3β-Hydroxy-5α-spirost-9(11)-en-12-one
• 9(11)-Dehydrohecogenin
• delta9(11)-Hecogenin
• 3514-26-9
• CHEMBL4286279
• 9-Dehydrohecogenin
• SCHEMBL17424618
• YLZUMNXGXFXZNQ-SMCBIBCGSA-N
• Spirost-9(11)-en-12-one, 3-hydroxy-, (3beta,5alpha,25R)-
• (1S,2S,4S,5'R,6R,7S,8R,9S,13S,16S,18S)-16-hydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-11-ene-6,2'-oxane]-10-one

• Inchi： 1S/C27H40O4/c1-15-7-10-27(30-14-15)16(2)24-22(31-27)12-21-19-6-5-17-11-18(28)8-9-25(17,3)20(19)13-23(29)26(21,24)4/h13,15-19,21-22,24,28H,5-12,14H2,1-4H3/t15-,16+,17+,18+,19-,21+,22+,24+,25+,26-,27-/m1/s1
• InChI Key： YLZUMNXGXFXZNQ-SMCBIBCGSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)C3=CC([C@@]12C)=O)O

Computed Properties

• Exact Mass: 428.29266
• Monoisotopic Mass: 428.29266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 4.5

Experimental Properties

• Density: 1.17
• Boiling Point: 565.5°C at 760 mmHg
• Flash Point: 185.4°C
• Refractive Index: 1.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids